Cas no 1838139-08-4 (Methoxy Rivaroxaban)
Methoxy Rivaroxaban Chemical and Physical Properties
Names and Identifiers
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- Methoxy Rivaroxaban
- Methyl N-[[2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]carbamate (ACI)
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- Inchi: 1S/C16H19N3O6/c1-23-15(21)17-8-13-9-19(16(22)25-13)12-4-2-11(3-5-12)18-6-7-24-10-14(18)20/h2-5,13H,6-10H2,1H3,(H,17,21)
- InChI Key: IJJVHXIHIBEWFY-UHFFFAOYSA-N
- SMILES: O=C(NCC1CN(C2C=CC(N3CCOCC3=O)=CC=2)C(=O)O1)OC
Methoxy Rivaroxaban Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M263785-50mg |
Methoxy Rivaroxaban |
1838139-08-4 | 50mg |
$155.00 | 2023-05-18 | ||
| TRC | M263785-250mg |
Methoxy Rivaroxaban |
1838139-08-4 | 250mg |
$620.00 | 2023-05-18 | ||
| TRC | M263785-500mg |
Methoxy Rivaroxaban |
1838139-08-4 | 500mg |
$ 800.00 | 2023-09-07 |
Methoxy Rivaroxaban Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Methoxy Rivaroxaban
Methoxy Rivaroxaban: A Comprehensive Overview
Methoxy Rivaroxaban, also known by its CAS number 1838139-08-4, is a derivative of the well-known anticoagulant drug Rivaroxaban. This compound has garnered significant attention in the pharmaceutical industry due to its potential therapeutic applications and unique chemical properties. In this article, we will delve into the latest research findings, structural characteristics, and clinical implications of Methoxy Rivaroxaban, providing a comprehensive understanding of this intriguing molecule.
The development of Methoxy Rivaroxaban was driven by the need to improve upon the limitations of existing anticoagulants. As a direct factor Xa inhibitor, Rivaroxaban has been widely used for the prevention and treatment of thromboembolic disorders. However, researchers have sought to enhance its pharmacokinetic profile, bioavailability, and efficacy through structural modifications. The introduction of a methoxy group in Methoxy Rivaroxaban represents a strategic modification aimed at optimizing these properties while maintaining its anticoagulant activity.
Recent studies have demonstrated that Methoxy Rivaroxaban exhibits improved solubility and stability compared to its parent compound. This is attributed to the electron-donating effects of the methoxy group, which enhances the molecule's interaction with biological systems. Enhanced solubility not only improves bioavailability but also reduces the risk of adverse effects associated with poor drug delivery. These findings have been corroborated by preclinical trials, where Methoxy Rivaroxaban showed superior performance in preventing thrombus formation in animal models.
One of the most promising aspects of Methoxy Rivaroxaban is its potential for personalized medicine. By fine-tuning the structure of Rivaroxaban, researchers aim to develop a drug that can be tailored to individual patient needs. For instance, patients with specific genetic profiles or comorbidities could benefit from a version of Methoxy Rivaroxaban that minimizes side effects while maximizing therapeutic efficacy. This approach aligns with the growing trend toward precision medicine in healthcare.
The synthesis of Methoxy Rivaroxaban involves a multi-step process that begins with the preparation of key intermediates. The introduction of the methoxy group is achieved through a nucleophilic substitution reaction, followed by rigorous purification steps to ensure high-quality product. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to confirm the purity and identity of Methoxy Rivaroxaban.
From a pharmacokinetic standpoint, Methoxy Rivaroxaban has shown favorable absorption characteristics in both in vitro and in vivo studies. Its enhanced solubility facilitates rapid uptake into systemic circulation, leading to quicker onset of action. Additionally, studies suggest that Methoxy Rivaroxaban has a longer half-life compared to Rivaroxaben, which could reduce dosing frequency and improve patient compliance.
Despite its promising attributes, further research is required to fully understand the long-term safety and efficacy of Methoxy Rivaroxaban. Ongoing clinical trials are investigating its use in various indications, including venous thromboembolism (VTE) prevention and treatment. Early results indicate that Methoxy Rivoaxoban may offer comparable or superior efficacy to existing therapies with fewer side effects.
In conclusion, Methoxy Rivoaxoban (CAS No: 1838139-08-4) represents a significant advancement in anticoagulant therapy. Its unique chemical structure, enhanced pharmacokinetic properties, and potential for personalized medicine make it a compelling candidate for future clinical use. As research continues to unfold, we can expect further insights into its therapeutic potential and role in modern healthcare.
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